2-({5-[3-(4-methoxy-3-methylphenyl)propyl]-4-methyl-4H-1,2,4-triazol-3-yl}thio)-N-[3-(methylthio)phenyl]acetamide

• IUPAC Name: 2-[[5-[3-(4-methoxy-3-methylphenyl)propyl]-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-N-(3-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C23H28N4O2S2/c1-16-13-17(11-12-20(16)29-3)7-5-10-21-25-26-23(27(21)2)31-15-22(28)24-18-8-6-9-19(14-18)30-4/h6,8-9,11-14H,5,7,10,15H2,1-4H3,(H,24,28)
• InChI Key: VQXHZXISOIYIQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CCCC2=NN=C(N2C)SCC(=O)NC3=CC(=CC=C3)SC)OC
• Molecular Formula: C23H28N4O2S2
• Molecular Weight: 456.6 g/mol

Description

2-({5-[3-(4-methoxy-3-methylphenyl)propyl]-4-methyl-4H-1,2,4-triazol-3-yl}thio)-N-[3-(methylthio)phenyl]acetamide is a useful research compound. Its molecular formula is C23H28N4O2S2 and its molecular weight is 456.6 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 456.16536850 g/mol and the complexity rating of the compound is 556. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Selective Human Adenosine A3 Receptor Antagonists

Research on similar compounds, like 4-(4-Methoxyphenyl)-2-aminothiazole and 3-(4-methoxyphenyl)-5-aminothiadiazole derivatives, has demonstrated their effectiveness as selective antagonists for human adenosine A3 receptors. These compounds, through their structural modifications, have shown significant binding affinity and selectivity for adenosine A3 receptors, which are involved in various physiological processes (Jung et al., 2004).

Enzyme Inhibition and Molecular Docking

In a study focused on enzyme inhibition and molecular docking, compounds structurally similar to 2-({5-[3-(4-methoxy-3-methylphenyl)propyl]-4-methyl-4H-1,2,4-triazol-3-yl}thio)-N-[3-(methylthio)phenyl]acetamide were synthesized and evaluated. These compounds demonstrated significant inhibition potential against enzymes like bovine carbonic anhydrase, acetylcholinesterase, and butyrylcholinesterase. The study also included SAR (Structure-Activity Relationship) studies and molecular docking to explore the mode of binding of these compounds against studied enzymes (Virk et al., 2018).

Synthesis and Anticancer Activities

Another area of research involves the synthesis of new analogs and evaluation of their anticancer activities. Studies have shown that N-aryl substituted phenyl acetamide analogs of compounds structurally related to the mentioned chemical have been effective against certain cancer cell lines. This indicates the potential of such compounds in the development of new anticancer agents (Kumar et al., 2019).

Antifungal and Plant Growth Regulating Activities

Compounds like 2-benzoyl-N-phenyl-2-(1,2,4-triazol-1-yl)thioacetamide, derived from similar structural frameworks, have been synthesized and shown to possess antifungal and plant growth-regulating activities. These findings suggest the utility of such compounds in agricultural applications (Fa-Qian Liu et al., 2005).